Cas no 54029-62-8 (Benzenamine, 4-(2-ethoxyethoxy)-2-nitro-)

Benzenamine, 4-(2-ethoxyethoxy)-2-nitro- structure
54029-62-8 structure
Product Name:Benzenamine, 4-(2-ethoxyethoxy)-2-nitro-
CAS No:54029-62-8
MF:C10H14N2O4
MW:226.229162693024
CID:355753
PubChem ID:20362808
Update Time:2025-04-19

Benzenamine, 4-(2-ethoxyethoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2-ethoxyethoxy)-2-nitro-
    • 4-(2-ethoxyethoxy)-2-nitroaniline
    • 54029-62-8
    • DTXSID90606075
    • SCHEMBL11634125
    • ATYQRPFZFUIJDU-UHFFFAOYSA-N
    • Inchi: 1S/C10H14N2O4/c1-2-15-5-6-16-8-3-4-9(11)10(7-8)12(13)14/h3-4,7H,2,5-6,11H2,1H3
    • InChI Key: ATYQRPFZFUIJDU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C=1)[N+](=O)[O-])N)CCOCC

Computed Properties

  • Exact Mass: 226.09542
  • Monoisotopic Mass: 226.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • PSA: 87.62
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk